Cas no 33420-14-3 (Benzenesulfonic acid, 3-nitro-, propyl ester)

• Product Name: Benzenesulfonic acid, 3-nitro-, propyl ester
• CAS No: 33420-14-3
• MF: C₉H₁₁NO₅S
• MW: 245.252341508865
• CID: 1457273
• Update Time: 2024-08-23

Benzenesulfonic acid, 3-nitro-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 3-nitro-, propyl ester

• Inchi： 1S/C9H11NO5S/c1-2-6-15-16(13,14)9-5-3-4-8(7-9)10(11)12/h3-5,7H,2,6H2,1H3
• InChI Key： QIGMHEYJAYKOLJ-UHFFFAOYSA-N
• SMILES： C1(S(OCCC)(=O)=O)=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 245.03583

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 375.9±25.0 °C(Predicted)
• PSA: 86.51